Cas no 1806527-77-4 (2-(2-Chloroacetyl)-6-fluorobenzo[d]oxazole)

• Product Name: 2-(2-Chloroacetyl)-6-fluorobenzo[d]oxazole
• CAS No: 1806527-77-4
• MF: C₉H₅ClFNO₂
• MW: 213.592904806137
• CID: 4818598
• Update Time: 2025-10-28

2-(2-Chloroacetyl)-6-fluorobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloroacetyl)-6-fluorobenzo[d]oxazole

• Inchi： 1S/C9H5ClFNO2/c10-4-7(13)9-12-6-2-1-5(11)3-8(6)14-9/h1-3H,4H2
• InChI Key： OFFUSTRFMZTPNY-UHFFFAOYSA-N
• SMILES： ClCC(C1=NC2C=CC(=CC=2O1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.5
• Topological Polar Surface Area: 43.1

Additional information on 2-(2-Chloroacetyl)-6-fluorobenzo[d]oxazole

Professional Introduction to 2-(2-Chloroacetyl)-6-fluorobenzo[d]oxazole (CAS No. 1806527-77-4)

2-(2-Chloroacetyl)-6-fluorobenzo[d]oxazole, with the chemical formula C₁₁H₇Cl₂NO₃, is a significant compound in the field of pharmaceutical chemistry. This molecule, identified by its CAS number CAS No. 1806527-77-4, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both a chloroacetyl group and a fluorobenzodioxole core makes it a versatile intermediate for synthesizing various bioactive molecules.

The fluorobenzodioxole moiety is particularly noteworthy, as it is known for its stability and ability to interact with biological targets. This structural feature has been widely explored in the design of pharmaceuticals, particularly in the development of anticancer and anti-inflammatory agents. The chloroacetyl group, on the other hand, provides a reactive site for further functionalization, enabling the creation of more complex derivatives with tailored properties.

In recent years, there has been a growing interest in the synthesis and application of heterocyclic compounds like 2-(2-Chloroacetyl)-6-fluorobenzo[d]oxazole. These compounds have shown promise in various therapeutic areas due to their ability to modulate biological pathways effectively. For instance, studies have demonstrated that benzodioxole derivatives can exhibit significant activity against certain types of cancer by inhibiting key enzymes involved in cell proliferation and survival.

The incorporation of fluorine atoms into organic molecules is a well-established strategy to enhance metabolic stability and binding affinity. In the case of CAS No. 1806527-77-4, the fluorine atom at the 6-position of the benzodioxole ring contributes to its pharmacological profile by improving its interaction with biological receptors. This has led to several research efforts aimed at developing novel fluorinated benzodioxole-based drugs that could address unmet medical needs.

One of the most compelling aspects of 2-(2-Chloroacetyl)-6-fluorobenzo[d]oxazole is its potential as a building block for more complex drug candidates. The reactive nature of the chloroacetyl group allows for further modifications through amide bond formation, which is a common strategy in drug design. By attaching various biomolecules or pharmacophores to this group, researchers can generate a wide range of derivatives with distinct biological activities.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of the benzodioxole core, followed by functionalization at the 6-position with a fluorine atom. Subsequently, the introduction of the chloroacetyl group completes the molecular structure. Each step must be carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

In terms of biological activity, preliminary studies on derivatives of CAS No. 1806527-77-4 have shown promising results in vitro. These studies have focused on evaluating their potential as kinase inhibitors, given the importance of kinases in numerous disease pathways. The ability of this compound to modulate kinase activity could make it valuable in treating conditions such as cancer and inflammatory disorders.

The role of computational chemistry has also been instrumental in understanding the behavior of 2-(2-Chloroacetyl)-6-fluorobenzo[d]oxazole. Advanced modeling techniques allow researchers to predict how this molecule might interact with biological targets, providing insights that guide experimental design. This interdisciplinary approach has accelerated the discovery process and led to more efficient development pipelines.

Ethical considerations are paramount when developing new pharmaceuticals. The synthesis and use of compounds like CAS No. 1806527-77-4 must adhere to stringent regulatory standards to ensure safety and efficacy. Collaborative efforts between chemists, biologists, and clinicians are essential to translate laboratory findings into viable therapeutic options for patients.

The future prospects for this compound are promising, with ongoing research exploring new synthetic routes and pharmacological applications. As our understanding of biological systems continues to evolve, so too will our ability to harness molecules like CAS No. 1806527-77-4. By leveraging cutting-edge technologies and innovative methodologies, we can unlock new possibilities in drug discovery and development.

In conclusion, CAS No. 1806527-77-4, or more specifically, 2-(2-Chloroacetyl)-6-fluorobenzo[d]oxazole, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in the quest for novel therapeutics. As research progresses, we can anticipate further breakthroughs that will benefit patients worldwide.